Cas no 216063-00-2 (Androst-5-en-17-one,7-hydroxy-3-(sulfooxy)-, (3b,7b)- (9CI))

• Product Name: Androst-5-en-17-one,7-hydroxy-3-(sulfooxy)-, (3b,7b)- (9CI)
• CAS No: 216063-00-2
• MF: C₁₉H₂₈O₆S
• MW: 384.487025260925
• CID: 243238
• Update Time: 2024-01-26

Androst-5-en-17-one,7-hydroxy-3-(sulfooxy)-, (3b,7b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Androst-5-en-17-one,7-hydroxy-3-(sulfooxy)-, (3b,7b)- (9CI)
• Androst-5-en-17-one,7-hydroxy-3-(sulfooxy)-,(3beta,7beta)-(9CI)
• Androst-5-en-17-one, 7-hydroxy-3-(sulfooxy)-, (3β,7β)- (9CI)

• Inchi： 1S/C19H28O6S/c1-18-7-5-12(25-26(22,23)24)9-11(18)10-15(20)17-13-3-4-16(21)19(13,2)8-6-14(17)18/h10,12-15,17,20H,3-9H2,1-2H3,(H,22,23,24)/t12-,13-,14-,15-,17-,18-,19-/m0/s1
• InChI Key： YMVDNUQMQPOREU-GCNMQWDSSA-N
• SMILES： [C@@H]1(OS(O)(=O)=O)CC2[C@](C)(CC1)[C@]1([H])[C@]([H])([C@@]3([H])[C@@](CC1)(C)C(=O)CC3)[C@@H](O)C=2

Computed Properties

• Exact Mass: 384.16074
• Monoisotopic Mass: 384.161
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 753
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 109A^2

Experimental Properties

• PSA: 100.9